64-77-7; 731821-80-0

1-((4-Ethoxyphenyl)sulfonyl)piperazine

• CAS RN:
• 64-77-7; 731821-80-0

• Formula:
• C12H18N2O3S

• InChI:
• InChI=1S/C12H18N2O3S/c1-2-17-11-3-5-12(6-4-11)18(15,16)14-9-7-13-8-10-14/h3-6,13H,2,7-10H2,1H3

• InChIKey:
• QJNBKRSWEFTWPS-UHFFFAOYSA-N

• 1-((4-Ethoxyphenyl)sulfonyl)piperazine is a useful research compound. Its molecular formula is C12H18N2O3S and its molecular weight is 270.35. The purity is usually 95%.

1-((4-Ethoxyphenyl)sulfonyl)piperazine

In Stock

• CAS RN:
• 731821-80-0

• Formula:
• C12H18N2O3S

• InChI:
• InChI=1S/C12H18N2O3S/c1-2-17-11-3-5-12(6-4-11)18(15,16)14-9-7-13-8-10-14/h3-6,13H,2,7-10H2,1H3

• InChIKey:
• QJNBKRSWEFTWPS-UHFFFAOYSA-N

• 1-((4-Ethoxyphenyl)sulfonyl)piperazine is a useful research compound. Its molecular formula is C12H18N2O3S and its molecular weight is 270.35 g/mol. The purity is usually 95%.

Tolbutamide

In Stock

• CAS RN:
• 64-77-7

• Formula:
• C12H18N2O3S

• InChI:
• InChI=1S/C12H18N2O3S/c1-3-4-9-13-12(15)14-18(16,17)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3,(H2,13,14,15)

• InChIKey:
• JLRGJRBPOGGCBT-UHFFFAOYSA-N

• Tolbutamide is an inhibitor of sulfonylurea receptor 1 (SUR1) linked to ATP-sensitive potassium channel Kir6.2 (IC50 = 4.9 µM). It is selective for SUR1/Kir6.2 over SUR2A/Kir6.2 and SUR2B/Kir6.2 channels (IC50s = 85 and 88 µM, respectively). Tolbutamide increases glucose-induced insulin secretion and calcium influx in isolated mouse pancreatic islets. In vivo, tolbutamide (80 mg/kg) reduces blood glucose levels in a mouse model of diabetes induced by streptozotocin (STZ; ). Formulations containing tolbutamide have been used in the treatment of type 2 diabetes.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Tolbutamide is a short-acting, first-generation sulfonylurea with hypoglycemic activity. Compa...

5-Chloro-2-methyl-6-nitro-1,3-benzothiazole

In Stock

• CAS RN:
• 5264-77-7

• Formula:
• C8H5ClN2O2S

• InChI:
• InChI=1S/C8H5ClN2O2S/c1-4-10-6-2-5(9)7(11(12)13)3-8(6)14-4/h2-3H,1H3

• InChIKey:
• HCIFTTCECGSAPA-UHFFFAOYSA-N

• 5-Chloro-2-methyl-6-nitro-1,3-benzothiazole is a useful research compound. Its molecular formula is C8H5ClN2O2S and its molecular weight is 228.66 g/mol. The purity is usually 95%.

n,n-Dibenzylformamide

In Stock

• CAS RN:
• 5464-77-7

• Formula:
• C15H15NO

• InChI:
• InChI=1S/C15H15NO/c17-13-16(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10,13H,11-12H2

• InChIKey:
• OTHBCWKTCXJYAW-UHFFFAOYSA-N

• N,n-Dibenzylformamide, also known as N,n-Dibenzylformamide, is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.

rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 97364-77-7

• Formula:
• C12H12O4

• InChI:
• InChI=1S/C12H12O4/c1-16-11(15)12(10(13)14)7-9(12)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,13,14)/t9-,12-/m1/s1

• InChIKey:
• KICBKCDHFFGKCB-BXKDBHETSA-N

• Rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.

2-Methoxy-5-nitrobenzohydrazide

Usually In Stock

• CAS RN:
• 34164-77-7

• Formula:
• C8H9N3O4

• InChI:
• InChI=1S/C8H9N3O4/c1-15-7-3-2-5(11(13)14)4-6(7)8(12)10-9/h2-4H,9H2,1H3,(H,10,12)

• InChIKey:
• IMVPILCLKGGZSA-UHFFFAOYSA-N

• 2-Methoxy-5-nitrobenzohydrazide is a useful research compound. Its molecular formula is C8H9N3O4 and its molecular weight is 211.177. The purity is usually 95%.

6-Methylpyridine-2,4-diamine

Usually In Stock

• CAS RN:
• 89464-77-7

• Formula:
• C6H9N3

• InChI:
• InChI=1S/C6H9N3/c1-4-2-5(7)3-6(8)9-4/h2-3H,1H3,(H4,7,8,9)

• InChIKey:
• INKPXAOFFJVLKY-UHFFFAOYSA-N

• 6-Methylpyridine-2,4-diamine is a useful research compound. Its molecular formula is C6H9N3 and its molecular weight is 123.16 g/mol. The purity is usually 95%.

(3,5-Difluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

In Stock

• CAS RN:
• 898764-77-7

• Formula:
• C18H15F2NO

• InChI:
• InChI=1S/C18H15F2NO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-13(4-6-14)12-21-7-1-2-8-21/h1-6,9-11H,7-8,12H2

• InChIKey:
• VISMMMDZJUNXRB-UHFFFAOYSA-N

• (3,5-Difluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone is a useful research compound. Its molecular formula is C18H15F2NO and its molecular weight is 299.3 g/mol. The purity is usually 95%.

5-(4-(4-Methoxybenzoyl)piperazin-1-yl)-2-(4-methoxyphenyl)oxazole-4-carbonitrile

In Stock

• CAS RN:
• 903864-77-7

• Formula:
• C23H22N4O4

• InChI:
• InChI=1S/C23H22N4O4/c1-29-18-7-3-16(4-8-18)21-25-20(15-24)23(31-21)27-13-11-26(12-14-27)22(28)17-5-9-19(30-2)10-6-17/h3-10H,11-14H2,1-2H3

• InChIKey:
• FUQCDRSAHLTKKJ-UHFFFAOYSA-N

• 5-(4-(4-Methoxybenzoyl)piperazin-1-yl)-2-(4-methoxyphenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H22N4O4 and its molecular weight is 418.453. The purity is usually 95%.

[2,2'-Binaphthalen]-6-ol

• CAS RN:
• 843664-77-7

• Formula:
• C20H14O

• InChI:
• InChI=1S/C20H14O/c21-20-10-9-18-12-17(7-8-19(18)13-20)16-6-5-14-3-1-2-4-15(14)11-16/h1-13,21H

• InChIKey:
• QRXYCODAJXSIQT-UHFFFAOYSA-N

• [2,2'-Binaphthalen]-6-ol is a useful research compound. Its molecular formula is C20H14O and its molecular weight is 270.3 g/mol. The purity is usually 95%.

2-({2-[2-(butylamino)-2-oxoethyl]-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl}thio)-N-(2-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 958964-77-7

• Formula:
• C25H27N5O4S

• InChI:
• InChI=1S/C25H27N5O4S/c1-3-4-13-26-21(31)14-19-24(33)30-23(28-19)16-9-5-6-10-17(16)29-25(30)35-15-22(32)27-18-11-7-8-12-20(18)34-2/h5-12,19H,3-4,13-15H2,1-2H3,(H,26,31)(H,27,32)

• InChIKey:
• UXSFVEBIEIHADA-UHFFFAOYSA-N

• 2-({2-[2-(butylamino)-2-oxoethyl]-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl}thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H27N5O4S and its molecular weight is 493.58. The purity is usually 95%.

ethyl 2,3,6-tri-O-benzyl-1-thio-beta-D-galactopyranoside

In Stock

• CAS RN:
• 152964-77-7

• Formula:
• C29H34O5S

• InChI:
• InChI=1S/C29H34O5S/c1-2-35-29-28(33-20-24-16-10-5-11-17-24)27(32-19-23-14-8-4-9-15-23)26(30)25(34-29)21-31-18-22-12-6-3-7-13-22/h3-17,25-30H,2,18-21H2,1H3/t25-,26+,27+,28-,29+/m1/s1

• InChIKey:
• BASWQXQKSOBXQO-LLQHYSMESA-N

• Ethyl 2,3,6-tri-O-benzyl-1-thio-beta-D-galactopyranoside is a useful research compound. Its molecular formula is C29H34O5S and its molecular weight is 494.6 g/mol. The purity is usually 95%.

1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-[4-(methylsulfanyl)benzyl]piperidine-4-carboxamide

In Stock

• CAS RN:
• 1116064-77-7

• Formula:
• C24H24N4O2S

• InChI:
• InChI=1S/C24H24N4O2S/c1-31-18-8-6-16(7-9-18)14-25-24(29)17-10-12-28(13-11-17)23-22-21(26-15-27-23)19-4-2-3-5-20(19)30-22/h2-9,15,17H,10-14H2,1H3,(H,25,29)

• InChIKey:
• XOADMTVENSPIHH-UHFFFAOYSA-N

• 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-[4-(methylsulfanyl)benzyl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H24N4O2S and its molecular weight is 432.54. The purity is usually 95%.

3-(2-{4-[2-(4-cyclohexylpiperazin-1-yl)-2-oxoethyl]piperazin-1-yl}ethyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione

In Stock

• CAS RN:
• 2549064-77-7

• Formula:
• C30H39N5O3

• InChI:
• InChI=1S/C30H39N5O3/c36-27(34-19-17-33(18-20-34)24-8-2-1-3-9-24)22-32-14-12-31(13-15-32)16-21-35-29(37)25-10-4-6-23-7-5-11-26(28(23)25)30(35)38/h4-7,10-11,24H,1-3,8-9,12-22H2

• InChIKey:
• HMBALLNLPCWJSF-UHFFFAOYSA-N

• 3-(2-{4-[2-(4-cyclohexylpiperazin-1-yl)-2-oxoethyl]piperazin-1-yl}ethyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione is a useful research compound. Its molecular formula is C30H39N5O3 and its molecular weight is 517.7 g/mol. The purity is usually 95%.

tert-butyl N-[(1H-pyrrol-3-yl)methyl]carbamate

In Stock

• CAS RN:
• 1700164-77-7

• Formula:
• C10H16N2O2

• InChI:
• InChI=1S/C10H16N2O2/c1-10(2,3)14-9(13)12-7-8-4-5-11-6-8/h4-6,11H,7H2,1-3H3,(H,12,13)

• InChIKey:
• SWOZAAWMLQQZOL-UHFFFAOYSA-N

• Tert-butyl N-[(1H-pyrrol-3-yl)methyl]carbamate is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.

2-[(tert-Butoxycarbonyl)amino]-3-methylbutanethioic S-acid

In Stock

• CAS RN:
• 2206264-77-7

• Formula:
• C10H19NO3S

• InChI:
• InChI=1S/C10H19NO3S/c1-6(2)7(8(12)15)11-9(13)14-10(3,4)5/h6-7H,1-5H3,(H,11,13)(H,12,15)

• InChIKey:
• GCRSLQLXQJMUGN-UHFFFAOYSA-N

• 2-[(tert-Butoxycarbonyl)amino]-3-methylbutanethioic S-acid is a useful research compound. Its molecular formula is C10H19NO3S and its molecular weight is 233.33 g/mol. The purity is usually 95%.

[(6-Chloropyridazin-3-yl)methyl](cyclopentylmethyl)methylamine

Usually In Stock

• CAS RN:
• 1564564-77-7

• Formula:
• C12H18ClN3

• InChI:
• InChI=1S/C12H18ClN3/c1-16(8-10-4-2-3-5-10)9-11-6-7-12(13)15-14-11/h6-7,10H,2-5,8-9H2,1H3

• InChIKey:
• HQGJNELJQSANFN-UHFFFAOYSA-N

• [(6-Chloropyridazin-3-yl)methyl](cyclopentylmethyl)methylamine is a useful research compound. Its molecular formula is C12H18ClN3 and its molecular weight is 239.75. The purity is usually 95%.